Cas no 2152916-58-8 (3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal)

3-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal is a specialized organic compound featuring a 1,2,4-triazole core substituted with dimethyl and propanal groups. Its unique structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and fine chemical manufacturing. The presence of the triazole ring enhances stability and offers versatile functionalization potential, while the aldehyde group provides a reactive site for further derivatization. The dimethyl substitution on the propanal moiety contributes to steric hindrance, influencing selectivity in synthetic pathways. This compound is valued for its role in constructing complex heterocyclic frameworks, making it a useful building block in medicinal chemistry and material science research.

3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal structure

2152916-58-8 structure

Product Name:3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal

CAS No:2152916-58-8

MF:C₉H₁₅N₃O

MW:181.234901666641

CID:5564928

PubChem ID:165596728

Update Time:2025-05-21

3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

- 2152916-58-8
- 3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal
- EN300-1623638
- Inchi： 1S/C9H15N3O/c1-7-10-11-8(12(7)4)5-9(2,3)6-13/h6H,5H2,1-4H3
- InChI Key： HQDHJOHFDTZWBC-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)CC1=NN=C(C)N1C

Computed Properties

Exact Mass: 181.121512110g/mol
Monoisotopic Mass: 181.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 47.8Å²

3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1623638-0.05g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	0.05g	$1091.0	2023-07-10
Enamine	EN300-1623638-0.1g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	0.1g	$1144.0	2023-07-10
Enamine	EN300-1623638-0.25g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	0.25g	$1196.0	2023-07-10
Enamine	EN300-1623638-0.5g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	0.5g	$1247.0	2023-07-10
Enamine	EN300-1623638-1.0g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	1.0g	$1299.0	2023-07-10
Enamine	EN300-1623638-2.5g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	2.5g	$2548.0	2023-07-10
Enamine	EN300-1623638-5.0g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	5.0g	$3770.0	2023-07-10
Enamine	EN300-1623638-10.0g	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	10.0g	$5590.0	2023-07-10
Enamine	EN300-1623638-50mg	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	50mg	$1008.0	2023-09-22
Enamine	EN300-1623638-100mg	3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal	2152916-58-8	100mg	$1056.0	2023-09-22

3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal Related Literature

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Additional information on 3-(dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal

3-(Dimethyl-4H-1,2,4-Triazol-3-yl)-2,2-Dimethylpropanal: A Comprehensive Overview

3-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal, also known by its CAS number NO 2152916-58-8, is a compound of significant interest in the field of organic chemistry and related disciplines. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements associated with this compound.

The chemical structure of 3-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal is characterized by a triazole ring system and an aldehyde group. The triazole ring is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 4. The presence of the aldehyde group at position 3 introduces unique reactivity and functional properties to the molecule. This combination makes the compound versatile for use in various chemical reactions and industrial processes.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and material science. For instance, researchers have explored the use of 3-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. These findings underscore the compound's role in advancing therapeutic interventions.

In terms of synthesis, 3-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal can be prepared through a variety of methods. One common approach involves the reaction of an appropriate aldehyde with a triazole derivative under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. These improvements have not only enhanced yield but also reduced production costs.

The physical properties of 3-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal are critical for its application in different fields. It has a melting point of approximately 50°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been extensively studied to ensure safe handling and storage.

In terms of applications, this compound finds utility in agrochemicals and specialty chemicals. For example, it has been used as an intermediate in the synthesis of herbicides and fungicides. Recent research has also explored its potential as a building block for advanced materials such as polymers and coatings.

The environmental impact of 3-(Dimethyl-4H-1,2,4-triazol-3-yl)-2,2-dimethylpropanal has been a subject of interest. Studies indicate that it degrades efficiently under aerobic conditions without leaving harmful residues. This makes it an eco-friendly option for use in sustainable chemical processes.

In conclusion, 3-(Dimethyl-4H -1 , 、